Cas no 4377-18-8 (1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone;hydrochloride)
4377-18-8 structure
Product Name:1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone;hydrochloride
CAS No:4377-18-8
MF:C20H24Cl2N2OS2
MW:443.453360557556
CID:929174
PubChem ID:199537
Update Time:2025-04-19
1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone,hydrochloride
- 1-(2-chlorophenothiazin-10-yl)-2-(2-diethylaminoethylsulfanyl)ethanone hydrochloride
- 1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone
- 8-Chloro-10-(2-(2-(diethylamino)ethylthio)acetyl)phenothiazine hydrochloride
- 8-Chloro-10-[2-[2-(diethylamino)ethylthio]acetyl]phenothiazine hydrochloride
- AC1L57LJ
- hydrochloride
- LS-105349
- NSC 141267
- NSC-141267
- Phenothiazine, 8-chloro-10-(2-(2-(diethylamino)ethylthio)acetyl)-, hydrochloride
- NSC141267
- DS-006042
- Phenothiazine, 2-chloro-10-[[[2-(diethylamino)ethyl]thio]acetyl]-, hydrochloride
- DTXSID40195929
- 4377-18-8
- 3T7NSV6DNJ
- Ethanone, 1-(2-chloro-10H-phenothiazin-10-yl)-2-[[2-(diethylamino)ethyl]thio]-, hydrochloride (1:1)
- Ethanone, 1-(2-chloro-10H-phenothiazin-10-yl)-2-[[2-(diethylamino)ethyl]thio]-, hydrochloride
- Phenothiazine, 2-chloro-10-(((2-(diethylamino)ethyl)thio)acetyl)-, hydrochloride
- 1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone;hydrochloride
-
- Inchi: 1S/C20H23ClN2OS2.ClH/c1-3-22(4-2)11-12-25-14-20(24)23-16-7-5-6-8-18(16)26-19-10-9-15(21)13-17(19)23;/h5-10,13H,3-4,11-12,14H2,1-2H3;1H
- InChI Key: YPLMGBARUZVKCD-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C(CSCCN(CC)CC)=O)C1C=CC=CC=1S2.Cl
Computed Properties
- Exact Mass: 442.07102
- Monoisotopic Mass: 442.0707111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 463
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- PSA: 23.55
- LogP: 6.41130
1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone;hydrochloride Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4377-18-8 (1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk